Cas no 6635-61-6 (Ethyl 3-(cyclohexylamino)propanoate)

• Product Name: Ethyl 3-(cyclohexylamino)propanoate
• CAS No: 6635-61-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD01475857
• CID: 527891
• PubChem ID: 243063
• Update Time: 2026-04-29

Ethyl 3-(cyclohexylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(cyclohexylamino)propanoate
• b-Alanine,N-cyclohexyl-, ethyl ester
• 3-Cyclohexylamino-propionic acid ethyl ester
• A-alaninate
• ethyl n-cyclohexyl-
• ethyl N-cyclohexyl-b-aminopropionate

• MDL： MFCD01475857
• Inchi： InChI=1S/C11H21NO2/c1-2-14-11(13)8-9-12-10-6-4-3-5-7-10/h10,12H,2-9H2,1H3
• InChI Key： OWGDWHGNVVNSRP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCNC1CCCCC1

Computed Properties

• Exact Mass: 199.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 38.33000
• LogP: 2.25280

Ethyl 3-(cyclohexylamino)propanoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(cyclohexylamino)propanoate

Recent Advances in the Application of Ethyl 3-(cyclohexylamino)propanoate (CAS: 6635-61-6) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(cyclohexylamino)propanoate (CAS: 6635-61-6) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its cyclohexylamino and propanoate functional groups, has been explored for its potential in drug synthesis, medicinal chemistry, and as a building block for more complex molecules. The compound's unique structural features make it a valuable intermediate in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of Ethyl 3-(cyclohexylamino)propanoate to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its suitability for further applications. Researchers have also investigated its reactivity under various conditions, providing insights into its potential for functionalization and derivatization.

One of the most promising applications of Ethyl 3-(cyclohexylamino)propanoate is in the development of central nervous system (CNS) targeting drugs. Its structural similarity to known neuromodulators has led to its evaluation as a precursor for compounds with potential anxiolytic and antidepressant properties. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate affinity for serotonin and dopamine receptors, suggesting a possible role in the treatment of mood disorders.

In addition to its CNS applications, Ethyl 3-(cyclohexylamino)propanoate has been explored for its antimicrobial properties. Recent research has demonstrated that certain derivatives of this compound exhibit activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight the compound's potential as a scaffold for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

The pharmacokinetic profile of Ethyl 3-(cyclohexylamino)propanoate and its derivatives has also been a subject of investigation. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it a promising candidate for further drug development, provided that its toxicity profile is adequately addressed in future studies.

Despite these advancements, challenges remain in the large-scale production and application of Ethyl 3-(cyclohexylamino)propanoate. Issues such as cost-effective synthesis, scalability, and regulatory compliance need to be addressed to facilitate its transition from laboratory research to clinical use. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, Ethyl 3-(cyclohexylamino)propanoate (CAS: 6635-61-6) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in CNS drug development, antimicrobial therapy, and as a synthetic intermediate underscore its importance in modern medicinal chemistry. Continued research and development efforts are expected to further elucidate its potential and pave the way for its integration into therapeutic strategies.